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Compound of Interest

Compound Name: 3,4,5-Trimethyloctane

CAS No.: 62016-44-8

Cat. No.: B15920774

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 3,4,5-
trimethyloctane (C₁₁H₂₄), a branched alkane. Due to the limited availability of public

experimental spectra for this specific compound, this document combines established

spectroscopic principles for alkanes with predicted data to offer a detailed analysis. This guide

is intended to assist researchers in understanding the expected spectral characteristics of

3,4,5-trimethyloctane and similar branched alkanes, which is crucial for structural elucidation

and chemical analysis.

Predicted Spectroscopic Data
The following sections present the predicted Mass Spectrometry, ¹³C NMR, ¹H NMR, and

Infrared (IR) spectroscopy data for 3,4,5-trimethyloctane. These predictions are based on

established fragmentation patterns of branched alkanes and computational NMR prediction

algorithms.

Mass Spectrometry (MS)
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The mass spectrum of 3,4,5-trimethyloctane is predicted to be characterized by extensive

fragmentation due to the branched nature of the alkane, leading to a weak or absent molecular

ion peak. The fragmentation primarily occurs at the branching points to form more stable

secondary and tertiary carbocations.

Table 1: Predicted Mass Spectrometry Data for 3,4,5-Trimethyloctane

m/z
Predicted
Fragment Ion

Structure of
Fragment

Relative
Abundance

156
[C₁₁H₂₄]⁺• (Molecular

Ion)

[CH₃CH₂CH(CH₃)CH(

CH₃)CH(CH₃)CH₂CH₃

]⁺•

Very Low

127 [C₉H₁₉]⁺ [M - C₂H₅]⁺ Moderate

113 [C₈H₁₇]⁺ [M - C₃H₇]⁺ High

99 [C₇H₁₅]⁺ [M - C₄H₉]⁺ High

85 [C₆H₁₃]⁺ Cleavage at C4-C5 High

71 [C₅H₁₁]⁺
Cleavage at C3-C4 or

C5-C6

High (likely base

peak)

57 [C₄H₉]⁺ Further fragmentation High

43 [C₃H₇]⁺ Further fragmentation High

29 [C₂H₅]⁺ Further fragmentation Moderate

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the presence of chiral centers at positions 3, 4, and 5, 3,4,5-trimethyloctane can exist

as multiple diastereomers. This will result in a complex ¹³C NMR spectrum with more than 11

signals if a mixture of diastereomers is present. The predicted chemical shifts are based on the

general ranges for alkanes, with branching causing downfield shifts.

Table 2: Predicted ¹³C NMR Chemical Shifts for a Diastereomer of 3,4,5-Trimethyloctane
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Carbon Atom Predicted Chemical Shift (ppm)

C1 ~11-15

C2 ~20-25

C3 ~35-42

C4 ~40-48

C5 ~38-45

C6 ~25-30

C7 ~22-27

C8 ~14-18

3-CH₃ ~15-20

4-CH₃ ~12-18

5-CH₃ ~16-22

Note: The exact chemical shifts will vary between different diastereomers.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of 3,4,5-trimethyloctane is expected to be complex due to the large

number of similar proton environments and the potential for overlapping signals. The signals for

the methyl, methylene, and methine protons will appear in the typical upfield region for alkanes.

Table 3: Predicted ¹H NMR Data for 3,4,5-Trimethyloctane
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Proton
Environment

Predicted Chemical
Shift (ppm)

Predicted
Multiplicity

Integration

-CH₃ (terminal) ~0.8 - 1.0 Triplet (t) 6H

-CH₂- ~1.1 - 1.4 Multiplet (m) 4H

-CH- (backbone) ~1.3 - 1.7 Multiplet (m) 3H

-CH₃ (branched) ~0.8 - 1.1 Doublet (d) 9H

Infrared (IR) Spectroscopy
The IR spectrum of 3,4,5-trimethyloctane will be typical of a saturated alkane, characterized

by strong C-H stretching and bending vibrations.

Table 4: Predicted Infrared (IR) Absorption Bands for 3,4,5-Trimethyloctane

Vibrational Mode
Predicted Frequency
(cm⁻¹)

Intensity

C-H Stretch (sp³ CH₃ and CH₂) 2850 - 2960 Strong

C-H Bend (CH₂ Scissoring) ~1465 Medium

C-H Bend (CH₃ Asymmetric) ~1450 Medium

C-H Bend (CH₃ Symmetric) ~1375 Medium

Experimental Protocols
While specific experimental data for 3,4,5-trimethyloctane is not widely published, the

following are general methodologies for acquiring the spectral data discussed.

Mass Spectrometry (Electron Ionization - EI)
Sample Introduction: The sample is introduced into the mass spectrometer via a gas

chromatograph (GC-MS) for separation and purification, or directly via a heated probe.
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Ionization: In the ion source, the gaseous sample molecules are bombarded with a high-

energy electron beam (typically 70 eV), causing the ejection of an electron to form a

molecular ion (M⁺•).

Fragmentation: The high internal energy of the molecular ion leads to fragmentation,

breaking covalent bonds to form smaller, charged fragments and neutral radicals.[1]

Mass Analysis: The positively charged ions are accelerated into a mass analyzer (e.g.,

quadrupole or time-of-flight), which separates them based on their mass-to-charge ratio

(m/z).

Detection: An electron multiplier detects the ions, and the signal is processed to generate a

mass spectrum, which plots the relative abundance of ions as a function of their m/z ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A small amount of the purified compound is dissolved in a deuterated

solvent (e.g., CDCl₃, C₆D₆) to avoid solvent signals in the ¹H NMR spectrum. A reference

standard, such as tetramethylsilane (TMS), is added to calibrate the chemical shift scale to 0

ppm.

Data Acquisition: The sample tube is placed in the core of a powerful superconducting

magnet. For ¹³C NMR, a broadband proton-decoupled pulse sequence is typically used to

simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique

carbon atom.[2] For ¹H NMR, a standard single-pulse experiment is performed.

Signal Processing: The acquired free induction decay (FID) signal is converted into a

frequency-domain spectrum using a Fourier transform. The resulting spectrum is then

phased and baseline-corrected.

Data Analysis: The chemical shifts, signal integrations (for ¹H NMR), and coupling patterns

are analyzed to determine the structure of the molecule.

Infrared (IR) Spectroscopy
Sample Preparation: For a liquid sample like 3,4,5-trimethyloctane, a thin film can be

prepared between two salt plates (e.g., NaCl or KBr), which are transparent to IR radiation.
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Alternatively, a solution in a non-polar solvent like carbon tetrachloride (CCl₄) can be used.

Data Acquisition: The sample is placed in the path of an infrared beam in a Fourier

Transform Infrared (FT-IR) spectrometer. The interferometer modulates the IR radiation,

which then passes through the sample.

Signal Detection: A detector measures the intensity of the transmitted radiation as a function

of the interferometer's mirror position, generating an interferogram.

Data Processing: A Fourier transform is applied to the interferogram to obtain the IR

spectrum, which is a plot of absorbance or transmittance versus wavenumber (cm⁻¹).[3]

Visualizations
The following diagrams illustrate the workflow for spectral analysis and the relationship

between different spectroscopic techniques in elucidating the structure of an organic compound

like 3,4,5-trimethyloctane.
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Caption: Workflow for the spectroscopic analysis and structural elucidation of 3,4,5-
trimethyloctane.
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Caption: Interrelationship of spectroscopic techniques for structural determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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